Cas no 1262412-13-4 (3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid)

3-Amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid is a protected azetidine derivative featuring both a Boc (tert-butoxycarbonyl) group and a carboxylic acid functionality. This compound serves as a versatile building block in organic synthesis, particularly in peptide and medicinal chemistry, due to its constrained azetidine ring and bifunctional reactivity. The Boc group enhances stability during synthetic manipulations, while the amino and carboxyl groups enable further derivatization. Its rigid structure is valuable for designing conformationally restricted analogs in drug discovery. The compound is typically used under controlled conditions, requiring handling in inert atmospheres to preserve its integrity. Suitable for research-scale applications, it offers precise control over stereochemistry and molecular architecture.

3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid structure

1262412-13-4 structure

Product Name:3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid

CAS No:1262412-13-4

MF:C₉H₁₆N₂O₄

MW:216.234342575073

MDL:MFCD18375110

CID:858544

PubChem ID:53414710

Update Time:2025-06-07

3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Boc-3-amino-3-azetidinecarboxylic acid
- 3-Amino-azetidine-1,3-dicarboxylic acid mono-tert-butyl ester
- 3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
- MFCD18375110
- AS-51291
- CS-0051553
- 1,3-Azetidinedicarboxylic acid, 3-amino-, 1-(1,1-dimethylethyl) ester
- 3-AMINO-1-(TERT-BUTOXYCARBONYL)AZETIDINE-3-CARBOXYLIC ACID
- XQGUPRXBCKPKJE-UHFFFAOYSA-N
- EN300-213424
- SCHEMBL9282356
- P12326
- 3-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
- AKOS023402480
- 3-amino-1-(tert-butoxycarbonyl)-3-azetidinecarboxylic acid
- 1-Boc-3-aminoazetidine-3-carboxylic Acid
- 1-Boc-3-aMino-3-azetidinecarboxylicacid
- 3-Amino-1-Boc-azetidine-3-carboxylic acid
- 1262412-13-4
- 3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylicacid
- SY099746
- MDL： MFCD18375110
- Inchi： 1S/C9H16N2O4/c1-8(2,3)15-7(14)11-4-9(10,5-11)6(12)13/h4-5,10H2,1-3H3,(H,12,13)
- InChI Key： XQGUPRXBCKPKJE-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)(C1)N)=O

Computed Properties

Exact Mass: 216.11108
Monoisotopic Mass: 216.11100700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.9
Topological Polar Surface Area: 92.9Å²

Experimental Properties

PSA: 92.86

3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HL800-250mg	3-amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid	1262412-13-4	98+%	250mg	3529CNY	2021-05-07
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Chemenu	CM200323-1g	3-amino-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid	1262412-13-4	95%	1g	$411	2021-06-09
Chemenu	CM200323-5g	3-amino-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid	1262412-13-4	95%	5g	$1234	2021-06-09
Apollo Scientific	OR451032-1g	1-Boc-3-amino-3-azetidinecarboxylic acid	1262412-13-4		1g	£291.00	2025-02-20
abcr	AB458585-1 g	3-Amino-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid, 95%; .	1262412-13-4	95%	1g	€374.50	2023-07-18
abcr	AB458585-5 g	3-Amino-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid, 95%; .	1262412-13-4	95%	5g	€967.30	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X11165-250mg	3-Amino-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid	1262412-13-4	98%	250mg	¥643.0	2024-07-18
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